Cas no 651769-18-5 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester)

651769-18-5 structure
Product name:Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester
Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester
- octyl 4-(2H-tetrazol-5-yl)benzoate
- DTXSID80799268
- 651769-18-5
-
- Inchi: InChI=1S/C16H22N4O2/c1-2-3-4-5-6-7-12-22-16(21)14-10-8-13(9-11-14)15-17-19-20-18-15/h8-11H,2-7,12H2,1H3,(H,17,18,19,20)
- InChI Key: VKGGDTYKCDPMKU-UHFFFAOYSA-N
- SMILES: CCCCCCCCOC(=O)C1=CC=C(C=C1)C2=NNN=N2
Computed Properties
- Exact Mass: 302.17446
- Monoisotopic Mass: 302.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 80.76
Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester Related Literature
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Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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3. Transition states for cysteine redox processes modeled by DFT and solvent-assisted proton exchange†Craig A. Bayse Org. Biomol. Chem., 2011,9, 4748-4751
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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